Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: ethyl (1R,2S)-9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.02,5]non-8-ene-6-carboxylate
• InChI: InChI=1S/C11H14N2O3/c1-3-16-11(15)13-7-4-6(2)10(7)8-5-9(14)12(8)13/h4,7-8,10H,3,5H2,1-2H3/t7?,8-,10-/m0/s1
• InChI Key: VFLSFDOFXUHWMN-CFGJQEBVSA-N
• Isomeric SMILES: CCOC(=O)N1C2C=C([C@@H]2[C@H]3N1C(=O)C3)C
• SMILES: CCOC(=O)N1C2C=C(C2C3N1C(=O)C3)C

Description

Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis.2.0.0~2,5~]non-8-ene-6-carboxylate.

Mechanism of Action

The mechanism of action of Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate is not well understood. However, it has been reported to inhibit the growth of various microorganisms such as Staphylococcus aureus, Escherichia coli, and Candida albicans. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and tyrosinase. It has also been reported to exhibit antioxidant activity and to reduce the level of lipid peroxidation in cells.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate in lab experiments include its ease of synthesis, low cost, and potential applications in various fields. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate. Firstly, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Secondly, its potential applications in drug discovery and medicinal chemistry need to be explored further. Thirdly, the synthesis of new derivatives of this compound with improved properties such as solubility and bioactivity should be investigated. Finally, its potential applications in other fields such as materials science and nanotechnology should also be explored.
In conclusion, this compound is a chemical compound with potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate is a multistep process that involves the reaction of 5,6-diaminouracil with ethyl acetoacetate and ethyl chloroformate. The reaction proceeds through a cyclization reaction to form the desired product. The yield of the product can be improved by optimizing the reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

Ethyl 9-methyl-4-oxo-5,6-diazatricyclo[5.2.0.0~2,5~]non-8-ene-6-carboxylate has potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. It has been reported to exhibit antimicrobial, antifungal, and antitumor activities. It can also be used as a starting material for the synthesis of other biologically active compounds.